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Compound of Interest

Compound Name: Potassium tricyanomethanide

Cat. No.: B1589653

CAS Number: 34171-69-2
Formula: CaKNs
Molecular Weight: 129.16 g/mol

This technical guide provides an in-depth overview of Potassium Tricyanomethanide, a
versatile chemical compound with applications in materials science and coordination chemistry.
The information is tailored for researchers, scientists, and drug development professionals,
offering detailed data, experimental protocols, and visualizations to support advanced research
and development.

Chemical and Physical Properties

Potassium tricyanomethanide is a white to off-white crystalline powder. A summary of its key
physical and chemical properties is presented in the table below for easy reference and
comparison.
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Property Value Reference
CAS Number 34171-69-2 [1]
Molecular Formula KC(CN)s [1]
Molecular Weight 129.16 g/mol [1]
White to off-white crystalline
Appearance
powder
Purity >98% [1]
Potassium
Alternate Names Methanetricarbonitrile, [1]

Potassium cyanoform

Synthesis and Purification

The synthesis of high-purity Potassium Tricyanomethanide is crucial for its various
applications. The primary method involves the cyanidation of malononitrile. While several
approaches exist, a general and effective protocol is outlined below.

Experimental Protocol: Synthesis from Malononitrile

This protocol describes a common method for the synthesis of alkali metal tricyanomethanides,
which can be adapted for the specific synthesis of the potassium salt. The process involves the
reaction of malononitrile with a cyanogen source in a controlled pH environment, followed by
purification through recrystallization.

Materials:

Malononitrile

Cyanogen halide (e.g., cyanogen bromide or cyanogen chloride)

Potassium hydroxide solution

Suitable buffer system
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» Organic solvent for recrystallization (e.g., acetone)
o Anti-solvent for precipitation (e.g., diethyl ether)
 Activated carbon

Procedure:

e Reaction Setup: In a well-ventilated fume hood, dissolve malononitrile in water containing a
suitable buffer system. The pH of the solution should be carefully maintained within a narrow
range to minimize the formation of by-products.

o Cyanidation: While vigorously stirring the malononitrile solution, slowly add the cyanogen
halide. The reaction temperature should be controlled, typically at or below room
temperature.

e pH Adjustment: Throughout the addition of the cyanogen halide, monitor and adjust the pH of
the reaction mixture by adding a potassium hydroxide solution.

o Work-up: Once the reaction is complete, the crude potassium tricyanomethanide can be
isolated.

 Purification by Recrystallization:

[¢]

Dissolve the crude product in a minimal amount of a suitable hot organic solvent, such as
acetone.

o Treat the solution with activated carbon to remove colored impurities.
o Filter the hot solution to remove the activated carbon.

o Precipitate the purified Potassium Tricyanomethanide by adding an anti-solvent, like
diethyl ether, to the filtrate.

o Repeat the recrystallization process multiple times to achieve high purity. For obtaining a
highly pure product, up to ten recrystallizations may be performed.
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o For removal of any residual organic impurities, a final recrystallization from water can be
carried out.

e Drying: Dry the purified crystals under vacuum to obtain the final product.

This process can yield Potassium Tricyanomethanide with a purity of 99% or higher.

Applications in Materials Science and Coordination
Chemistry

Potassium tricyanomethanide serves as a valuable precursor in the synthesis of various
advanced materials, particularly ionic liquids and coordination polymers.

lonic Liquids

The tricyanomethanide anion is a key component in the formulation of ionic liquids (ILs). These
ILs often exhibit desirable properties such as low viscosity and high conductivity.

Coordination Polymers and Organometallic Complexes

Potassium tricyanomethanide is a crucial starting material for the synthesis of
tricyanomethanide-bridged binuclear organometallic complexes. These complexes are of
interest for their unique electronic and magnetic properties.

This protocol outlines a method for the synthesis of lanthanide coordination polymers using
tricyanomethanide-based ionic liquids, which act as both the solvent and the ligand source.

Materials:
e Lanthanide salt (e.g., NdCls-6H20)

o Tricyanomethanide-based ionic liquid (e.g., 1-butyl-4-methylpyridinium tricyanomethanide,
[Campyrid][TCM])

e Co-ligand (optional, e.g., 3-amino-1,2,4-triazole)

Procedure:
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e Reaction Setup: In a reaction vial, combine the lanthanide salt and the tricyanomethanide-
based ionic liquid. An optional co-ligand can also be added.

e Heating and Dissolution: Heat the mixture with stirring to a temperature sufficient to dissolve
the solids (e.g., 80-140 °C). This step also helps to drive off water from the hydrated

lanthanide salt.

o Crystallization: After complete dissolution, allow the solution to cool slowly to room
temperature. The slow cooling promotes the formation of single crystals of the coordination

polymer.

« |solation: Isolate the crystals by decanting the supernatant ionic liquid. The crystals can then
be washed with a suitable solvent and dried.

The workflow for this synthesis is depicted in the following diagram:

Lanthanide Salt + Mix Heating and Dissolution Homogeneous Solution Slow Cooling to Crystal Formation Separate Isolation of
[C4mpyrid][TCM] (80-140 °C) Room Temperature Y Coordination Polymer

Click to download full resolution via product page

Diagram 1: General workflow for the synthesis of lanthanide tricyanomethanide coordination
polymers.

Role in Drug Development and Signaling Pathways

Despite its utility in materials science, a comprehensive review of the scientific literature reveals
a notable absence of Potassium Tricyanomethanide and the tricyanomethanide anion in the
context of drug development and biological signaling pathways. Searches for its application as
a pharmacophore or its direct biological effects have not yielded significant results. Therefore,
at present, there is no established role for this compound in these specific research areas. The
focus of its application remains firmly within the domain of chemical synthesis and materials

science.

Safety and Handling
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Potassium tricyanomethanide is a toxic substance and should be handled with appropriate
safety precautions in a well-ventilated laboratory fume hood. It is classified as a dangerous
good for transport. Users should consult the Safety Data Sheet (SDS) for detailed information

on handling, storage, and disposal.

This technical guide provides a foundational understanding of Potassium
Tricyanomethanide, focusing on its synthesis and applications in materials chemistry. The
absence of data in the realm of drug development and biological signaling highlights a potential

area for future exploratory research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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